![molecular formula C27H24F3N3O2 B2645833 (Z)-3-[(3E)-3-Benzylidene-2-morpholin-4-ylcyclopenten-1-yl]-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide CAS No. 328027-59-4](/img/structure/B2645833.png)
(Z)-3-[(3E)-3-Benzylidene-2-morpholin-4-ylcyclopenten-1-yl]-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-3-[(3E)-3-Benzylidene-2-morpholin-4-ylcyclopenten-1-yl]-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C27H24F3N3O2 and its molecular weight is 479.503. The purity is usually 95%.
BenchChem offers high-quality (Z)-3-[(3E)-3-Benzylidene-2-morpholin-4-ylcyclopenten-1-yl]-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-3-[(3E)-3-Benzylidene-2-morpholin-4-ylcyclopenten-1-yl]-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- EN300-26616977 exhibits promising anticancer activity. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancers. Preliminary studies suggest that it may inhibit tumor growth by interfering with cell signaling pathways or inducing apoptosis (programmed cell death) in cancer cells .
- Immunotherapy is a cutting-edge approach for cancer treatment. EN300-26616977 has been explored as an adjuvant to enhance the efficacy of immunotherapies. It may modulate immune responses, potentially improving the body’s ability to recognize and eliminate cancer cells .
- Chronic inflammation contributes to various diseases. EN300-26616977 has demonstrated anti-inflammatory properties in preclinical studies. It may inhibit pro-inflammatory cytokines and reduce tissue damage caused by inflammation .
- Some research suggests that EN300-26616977 could protect neurons from damage and oxidative stress. Investigations into its potential role in neurodegenerative conditions (such as Alzheimer’s and Parkinson’s diseases) are ongoing .
- EN300-26616977 exhibits antiviral effects against certain viruses. Studies have explored its impact on viral replication and entry mechanisms. It may be a candidate for developing novel antiviral therapies .
- EN300-26616977’s cyano-substituted propenamide moiety may contribute to cardiovascular benefits. Researchers have investigated its effects on blood vessels, platelet aggregation, and lipid metabolism. It could potentially play a role in preventing cardiovascular diseases .
Anticancer Properties
Immunotherapy Enhancement
Anti-Inflammatory Effects
Neuroprotection and Neurodegenerative Diseases
Antiviral Activity
Cardiovascular Health
properties
IUPAC Name |
(Z)-3-[(3E)-3-benzylidene-2-morpholin-4-ylcyclopenten-1-yl]-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H24F3N3O2/c28-27(29,30)23-7-4-8-24(17-23)32-26(34)22(18-31)16-21-10-9-20(15-19-5-2-1-3-6-19)25(21)33-11-13-35-14-12-33/h1-8,15-17H,9-14H2,(H,32,34)/b20-15+,22-16- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRSSXBGDMIKGBK-OHEWCHTRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=C(C1=CC2=CC=CC=C2)N3CCOCC3)C=C(C#N)C(=O)NC4=CC=CC(=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C\1CC(=C(/C1=C/C2=CC=CC=C2)N3CCOCC3)/C=C(/C#N)\C(=O)NC4=CC=CC(=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H24F3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-cyano-3-[2-(morpholin-4-yl)-3-(phenylmethylidene)cyclopent-1-en-1-yl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.